3-O-Benzyl 17α-Estradiol 17-O-(4-Nitrobenzoate)
3-O-Benzyl 17α-Estradiol 17-O-(4-Nitrobenzoate)
Brand Name:
Vulcanchem
CAS No.:
229486-10-6
VCID:
VC0142913
InChI:
InChI=1S/C32H33NO5/c1-32-18-17-27-26-14-12-25(37-20-21-5-3-2-4-6-21)19-23(26)9-13-28(27)29(32)15-16-30(32)38-31(34)22-7-10-24(11-8-22)33(35)36/h2-8,10-12,14,19,27-30H,9,13,15-18,20H2,1H3/t27-,28-,29+,30+,32+/m1/s1
SMILES:
CC12CCC3C(C1CCC2OC(=O)C4=CC=C(C=C4)[N+](=O)[O-])CCC5=C3C=CC(=C5)OCC6=CC=CC=C6
Molecular Formula:
C32H33NO5
Molecular Weight:
511.618
3-O-Benzyl 17α-Estradiol 17-O-(4-Nitrobenzoate)
CAS No.: 229486-10-6
Reference Standards
VCID: VC0142913
Molecular Formula: C32H33NO5
Molecular Weight: 511.618
| CAS No. | 229486-10-6 |
|---|---|
| Product Name | 3-O-Benzyl 17α-Estradiol 17-O-(4-Nitrobenzoate) |
| Molecular Formula | C32H33NO5 |
| Molecular Weight | 511.618 |
| IUPAC Name | [(8R,9S,13S,14S,17S)-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] 4-nitrobenzoate |
| Standard InChI | InChI=1S/C32H33NO5/c1-32-18-17-27-26-14-12-25(37-20-21-5-3-2-4-6-21)19-23(26)9-13-28(27)29(32)15-16-30(32)38-31(34)22-7-10-24(11-8-22)33(35)36/h2-8,10-12,14,19,27-30H,9,13,15-18,20H2,1H3/t27-,28-,29+,30+,32+/m1/s1 |
| Standard InChIKey | FCFUVXURJQGSIU-SGFBLBLDSA-N |
| SMILES | CC12CCC3C(C1CCC2OC(=O)C4=CC=C(C=C4)[N+](=O)[O-])CCC5=C3C=CC(=C5)OCC6=CC=CC=C6 |
| Synonyms | 17β-3-(Phenylmethoxy)-estra-1,3,5(10)-trien-17-ol 4-Nitrobenzoate; BLE 99053; |
| PubChem Compound | 71313812 |
| Last Modified | Nov 11 2021 |
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